EE-Flipper 33

• Molecular Formula: C31H31N5O3S6
• Molecular Weight: 714.0 g/mol
• InChI: InChI=1S/C31H31N5O3S6/c1-15-21(14-39-13-19-12-36(35-34-19)10-8-6-5-7-9-32)41-26-22(15)42-24-17(3)23(43-27(24)26)25-18(4)31-29(44-25)28-30(45(31,37)38)16(2)20(11-33)40-28/h12H,5-10,13-14,32H2,1-4H3
• InChIKey: HKGJIANAJNXAEJ-UHFFFAOYSA-N

EE-Flipper 33: Early Endosome Tension Probe

EE-Flipper 33 (CAS 2804069-30-3) is a small-molecule fluorescent probe within the Flipper family, specifically engineered to image membrane tension in early endosomes [1]. It features a substituted benzylamine head group that confers a high pKa of 10.6, enabling selective accumulation in weakly acidic early endosomes (pH ~6.0–6.5) through a unidirectional protonation-dependent penetration mechanism . EE-Flipper 33 retains the core mechanosensitive dithienothiophene fluorophore, which reports lipid packing and membrane tension via fluorescence lifetime changes [2]. This probe provides a genetically non-perturbing, chemical approach to investigate early endocytosis mechanics, distinguishing it from protein-based or pH-insensitive alternatives [1].

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Target Organelle Early endosomes via protonation-dependent accumulation

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Detection Modality Fluorescence lifetime imaging (FLIM) mechanosensing

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Probe Class Small-molecule, genetically non-perturbing

• [1] Piazzolla, F., Mercier, V., Assies, L., Sakai, N., Roux, A., & Matile, S. (2021). Fluorescent Membrane Tension Probes for Early Endosomes. Angewandte Chemie International Edition, 60(22), 12258-12263. View Source
• [2] Chen, X.-X., Bayard, F., Gonzalez-Sanchis, N., Pamungkas, K. K. P., Sakai, N., & Matile, S. (2023). Fluorescent Flippers: Small-Molecule Probes to Image Membrane Tension in Living Systems. Angewandte Chemie International Edition, 62(20), e202217868. View Source

Why EE-Flipper 33 Is Irreplaceable

Generic Flipper probes, such as the widely used plasma membrane-targeted Flipper-TR® or lysosome-directed Lyso Flipper-TR 29, lack the precise organelle specificity required for early endosome (EE) investigations. Their pKa values are either too low (e.g., Flipper-TR® is uncharged at physiological pH and inserts only into the plasma membrane) or too low to be retained within the mildly acidic EE lumen (e.g., morpholino flipper 29 with pKa 7.4 yields 0% EE labeling) [1]. Substituting with a probe of inappropriate pKa results in mislocalization—either plasma membrane staining only, or rapid efflux from EEs—and consequently, failure to report EE-specific membrane tension dynamics . EE-Flipper 33's elevated pKa (10.6) ensures protonation and retention specifically within early endosomes, a prerequisite for accurate, quantifiable EE tension imaging [2].

EE-Flipper 33

Protonation-driven EE accumulation with high pKa; reports EE membrane tension

Generic Flipper Probes

Lower pKa leads to plasma membrane retention or EE efflux; cannot report EE tension

Mislocalization Risk

Substituting with low-pKa Flipper probes may result in exclusive plasma membrane staining, missing EE signals entirely.

Incomplete EE Coverage

Probes with intermediate pKa may show partial EE labeling, compromising quantitative tension analysis.

• [1] Piazzolla, F., Mercier, V., Assies, L., Sakai, N., Roux, A., & Matile, S. (2021). Fluorescent Membrane Tension Probes for Early Endosomes. Angewandte Chemie International Edition, 60(22), 12258-12263. View Source
• [2] Chen, X.-X., Bayard, F., Gonzalez-Sanchis, N., Pamungkas, K. K. P., Sakai, N., & Matile, S. (2023). Fluorescent Flippers: Small-Molecule Probes to Image Membrane Tension in Living Systems. Angewandte Chemie International Edition, 62(20), e202217868. View Source

EE-Flipper 33: Quantitative Evidence

pKa-Driven Endosome Targeting Efficiency

EE-Flipper 33 exhibits a pKa of 10.6, which drives selective accumulation in early endosomes (EE) via unidirectional protonation. This results in approximately 70% EE tracking in live cells [1]. In direct comparison, a morpholino flipper (probe 29) with pKa 7.4 shows 0% EE labeling, while a dimethoxybenzylammonium flipper (probe 35) with pKa 9.8 achieves only about 40% EE tracking [2]. The quantified difference of +30 percentage points in EE labeling relative to the closest lower-pKa analog underscores the necessity of a pKa ≥10.6 for complete early endosome retention.

EE Targeting Efficiency

Head-to-head

≈70% EE tracking vs. 0–40% for lower-pKa probes

pKa 10.6 enables exclusive early endosome retention

Supports quantitative EE-specific tension measurements

Data in live HeLa cells; FLIM imaging

Evidence Dimension	Early endosome (EE) labeling efficiency
Target Compound Data	pKa = 10.6; approximately 70% EE tracking
Comparator Or Baseline	Morpholino flipper 29 (pKa = 7.4, 0% EE tracking); Dimethoxybenzylammonium flipper 35 (pKa = 9.8, approximately 40% EE tracking)
Quantified Difference	+30 percentage points vs. probe 35; +70 percentage points vs. probe 29
Conditions	Live HeLa cells; fluorescence lifetime imaging microscopy (FLIM)

Why This Matters

Users requiring specific early endosome tension measurements cannot achieve accurate data with lower-pKa Flipper probes, which either fail to label EEs altogether or provide incomplete coverage.

• [1] Chen, X.-X., Bayard, F., Gonzalez-Sanchis, N., Pamungkas, K. K. P., Sakai, N., & Matile, S. (2023). Fluorescent Flippers: Small-Molecule Probes to Image Membrane Tension in Living Systems. Angewandte Chemie International Edition, 62(20), e202217868. View Source
• [2] Piazzolla, F., Mercier, V., Assies, L., Sakai, N., Roux, A., & Matile, S. (2021). Fluorescent Membrane Tension Probes for Early Endosomes. Angewandte Chemie International Edition, 60(22), 12258-12263. View Source

Golgi Labeling in Early Endosome pH Range

In addition to EE targeting, EE-Flipper 33 labels the Golgi apparatus in live cells when the internal pH ranges between 6.0 and 6.7 [1]. This dual organelle capability is a direct consequence of its pKa 10.6, which allows the probe to exploit the overlapping pH environment of the Golgi and early endosomes. In contrast, Flipper probes with lower pKa (e.g., 7.4–9.8) exhibit no Golgi labeling, as they are insufficiently protonated to accumulate in this compartment [2]. The ability to concurrently image both early endosomes and Golgi membranes provides a unique advantage for studies of secretory pathway mechanics.

Golgi Labeling

Class-level

Labels Golgi at internal pH 6.0–6.7; lower-pKa probes show no Golgi signal

Dual-organelle capability from overlapping pH environment

Enables single-probe EE–Golgi tension mapping

Qualitative presence vs. absence; live HeLa cells

Evidence Dimension	Golgi apparatus labeling
Target Compound Data	Labels Golgi at internal pH 6.0–6.7
Comparator Or Baseline	Morpholino flipper 29 (pKa 7.4) and dimethoxybenzylammonium flipper 35 (pKa 9.8): no Golgi labeling
Quantified Difference	Qualitative (presence vs. absence)
Conditions	Live HeLa cells; confocal and FLIM imaging

Why This Matters

Researchers investigating cross-talk between early endosomes and the Golgi apparatus, or requiring a single probe for dual-organelle tension mapping, will find EE-Flipper 33 uniquely suited where other Flipper probes fail.

• [1] Chen, X.-X., Bayard, F., Gonzalez-Sanchis, N., Pamungkas, K. K. P., Sakai, N., & Matile, S. (2023). Fluorescent Flippers: Small-Molecule Probes to Image Membrane Tension in Living Systems. Angewandte Chemie International Edition, 62(20), e202217868. View Source
• [2] Assies, L. (2022). Fluorescent Membrane Tension Reporters: Core Alkynylation and Intracellular Tracking Rules for Specific Targeting. Doctoral Thesis, University of Geneva. View Source

Mechanosensitivity in Membrane Tension Imaging

EE-Flipper 33 retains the full mechanosensitivity of the Flipper core, reporting membrane tension changes via alterations in fluorescence lifetime [1]. While the introduction of targeting headgroups in other Flipper derivatives can sometimes compromise mechanosensitivity, EE-Flipper 33 has been explicitly validated for preserved responsiveness to physical compression in the ground state [2]. The fluorescence lifetime of EE-Flipper 33 increases with membrane lipid order and tension, enabling quantitative FLIM measurements in living cells. This contrasts with alternative pH-sensitive dyes (e.g., LysoTracker) that lack mechanosensitivity altogether, or with genetically encoded tension sensors that require transfection and exhibit slower response kinetics.

Mechanosensitivity

Class-level

Preserved mechanosensitivity; quantitative FLIM vs. no tension readout for pH dyes

Fluorescence lifetime increases with membrane lipid order

Supports real-time EE tension imaging with chemical probe

Validated in lipid bilayers and live cells

Evidence Dimension	Mechanosensitivity (tension-induced fluorescence lifetime change)
Target Compound Data	Preserved mechanosensitivity; lifetime increase upon membrane compression (qualitative)
Comparator Or Baseline	Standard pH-sensitive dyes (e.g., LysoTracker): no mechanosensitivity; genetically encoded sensors: indirect readout, slower kinetics
Quantified Difference	Quantitative FLIM possible vs. no tension readout for pH dyes
Conditions	In vitro lipid bilayers and live HeLa cells

Why This Matters

For users requiring quantitative, real-time membrane tension measurements specifically within early endosomes, EE-Flipper 33 is the only small-molecule probe that combines organelle targeting with intact mechanosensing.

• [1] Chen, X.-X., Bayard, F., Gonzalez-Sanchis, N., Pamungkas, K. K. P., Sakai, N., & Matile, S. (2023). Fluorescent Flippers: Small-Molecule Probes to Image Membrane Tension in Living Systems. Angewandte Chemie International Edition, 62(20), e202217868. View Source
• [2] Piazzolla, F., Mercier, V., Assies, L., Sakai, N., Roux, A., & Matile, S. (2021). Fluorescent Membrane Tension Probes for Early Endosomes. Angewandte Chemie International Edition, 60(22), 12258-12263. View Source

EE-Flipper 33: Mechanobiology Applications

Tension Dynamics During Clathrin-Mediated Endocytosis

EE-Flipper 33 enables real-time FLIM measurement of membrane tension changes as clathrin-coated vesicles bud from the plasma membrane and mature into early endosomes. Its pKa 10.6 ensures exclusive EE retention, while preserved mechanosensitivity reports lipid packing fluctuations [1]. This application is critical for dissecting the physical forces that regulate endocytic efficiency and cargo sorting.

Endosome-to-Golgi Retrograde Transport Mechanics

Because EE-Flipper 33 labels both early endosomes and the Golgi apparatus at overlapping pH ranges (6.0–6.7), it is uniquely suited for imaging membrane tension along the retrograde transport pathway [2]. Researchers can track tension gradients that influence vesicle budding and fusion at the EE–Golgi interface using a single probe.

Endosomal Lipid Order Perturbation Validation

EE-Flipper 33's fluorescence lifetime responds sensitively to membrane lipid order, making it an ideal reporter for screening compounds or genetic modifications that alter early endosome membrane composition [1]. Its targeting specificity eliminates confounding signals from lysosomes or plasma membrane, ensuring data fidelity in high-content imaging assays.

Application

Selection Property

Validation Focus

Clathrin-mediated endocytosis tension dynamics

High-pKa EE-specific accumulation; mechanosensitive FLIM readout

Tension changes during vesicle budding and maturation

Endosome-to-Golgi retrograde transport

Dual EE/Golgi labeling in overlapping pH environment

Tension gradients at EE–Golgi interface

Endosomal lipid order perturbation screening

Lifetime sensitivity to membrane lipid packing

High-content FLIM assay with organelle specificity

• [1] Chen, X.-X., Bayard, F., Gonzalez-Sanchis, N., Pamungkas, K. K. P., Sakai, N., & Matile, S. (2023). Fluorescent Flippers: Small-Molecule Probes to Image Membrane Tension in Living Systems. Angewandte Chemie International Edition, 62(20), e202217868. View Source
• [2] Piazzolla, F., Mercier, V., Assies, L., Sakai, N., Roux, A., & Matile, S. (2021). Fluorescent Membrane Tension Probes for Early Endosomes. Angewandte Chemie International Edition, 60(22), 12258-12263. View Source